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Compound of Interest

Compound Name: RU-Traak-2

Cat. No.: B7854642

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety and logistical information for the proper
disposal of RU-Traak-2, a TRAAK inhibitor. Adherence to these procedures is critical to ensure
personnel safety and environmental protection. RU-Traak-2 is classified as harmful if
swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, it must be
managed as hazardous waste.

Quantitative Data Summary

For quick reference, the key chemical and safety data for RU-Traak-2 are summarized in the
table below.
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Property Value Reference
Molecular Formula C19H17N30S [1]
Molecular Weight 335.42 g/mol [1]
Appearance Solid powder [2]
Solubility 10 mM in DMSO [2]
Oral Toxicity ,:\)cute toxicity, Oral (Category o

Acute aquatic toxicity
Aquatic Toxicity (Category 1), Chronic aquatic [1]
toxicity (Category 1)

-20°C for 12 months, 4°C for 6
Storage (Powder) " [2]
months

) -80°C for 6 months, -20°C for 1
Storage (in Solvent) _ [2][3]
month (protect from light)

Experimental Protocols

No specific experimental protocols for the neutralization or deactivation of RU-Traak-2 are
available in the provided search results. Due to its hazardous nature, particularly its high
toxicity to aquatic life, it is strongly recommended not to attempt chemical neutralization without
validated procedures. The standard and safest protocol is disposal via a licensed hazardous
waste management company[2].

Step-by-Step Disposal Procedure for RU-Traak-2

This procedure outlines the essential steps for the safe handling and disposal of RU-Traak-2
waste.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE before handling RU-Traak-2. This includes:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.greenflow.com/blog/dispose-of-toxic-chemicals-properly-best-practices-for-safe-disposal
https://www.greenflow.com/blog/dispose-of-toxic-chemicals-properly-best-practices-for-safe-disposal
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://www.greenflow.com/blog/dispose-of-toxic-chemicals-properly-best-practices-for-safe-disposal
https://www.greenflow.com/blog/dispose-of-toxic-chemicals-properly-best-practices-for-safe-disposal
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b7854642?utm_src=pdf-body
https://blog.idrenvironmental.com/chemical-waste-that-impact-on-aquatic-life-or-water-quality
https://www.benchchem.com/product/b7854642?utm_src=pdf-body
https://www.benchchem.com/product/b7854642?utm_src=pdf-body
https://www.benchchem.com/product/b7854642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7854642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Safety goggles with side-shields[1].

o Chemical-resistant nitrile gloves[1].

o Alaboratory coat[1].

o Closed-toe shoes.

. Waste Segregation and Collection:

Do not dispose of RU-Traak-2 down the drain or in regular trash[3][4].

Designate a specific, sealed, and clearly labeled container for RU-Traak-2 waste. The
container must be compatible with the chemical and in good condition, free of leaks or
cracks[5][6].

Collect all materials contaminated with RU-Traak-2, including unused product, solutions,
contaminated labware (e.g., pipette tips, vials), and contaminated PPE (e.g., gloves), in this
designated container[4].

. Labeling of Waste Container:

The waste container must be clearly labeled as "Hazardous Waste"[4][6].

The label must also include:

o The full chemical name: "RU-Traak-2".

o The hazard statements: "Harmful if swallowed. Very toxic to aquatic life with long-lasting
effects"[1].

o The date when the waste was first added to the container.

. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area[5].
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Ensure the storage area is away from incompatible materials, such as strong acids, bases,

and oxidizing or reducing agents[1].
5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal company to arrange for the collection and disposal of the RU-
Traak-2 waste[?2].

Follow all institutional and regulatory procedures for hazardous waste pickup.

Mandatory Visualizations
RU-Traak-2 Disposal Workflow

The following diagram illustrates the logical steps for the proper and safe disposal of RU-Traak-
2.
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Start: Handling RU-Traak-2

Step 1: Wear Appropriate PPE

(Goggles, Gloves, Lab Coat)

Step 2: Segregate Waste
(Solid & Liquid)

Step 3: Label Waste Container
(‘Hazardous Waste', Chemical Name, Hazards)

CRITICAL:
DO NOT dispose down drain or in regular trash

Step 4: Store in Designated Area
(Secure, Ventilated)

Step 5: Arrange for Disposal
(Contact EHS/Waste Vendor)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of RU-Traak-2 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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